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Compound of Interest

Compound Name: Cy5.5 azide

Cat. No.: B14094845

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the multifaceted applications of Cy5.5 azide in modern
biological research and drug development. Cy5.5 azide is a near-infrared (NIR) fluorescent
probe that has become an indispensable tool for the precise labeling and visualization of
biomolecules.[1][2] Its utility is primarily centered around its azide functional group, which
facilitates its covalent attachment to a wide array of molecules through the highly efficient and
bioorthogonal "click chemistry" reaction.[1][3][4] This guide provides a comprehensive overview
of its properties, detailed experimental protocols, and visual workflows to enable researchers to
effectively integrate this powerful reagent into their studies.

Core Properties and Spectral Characteristics

Cy5.5 azide is a bright and photostable cyanine dye that fluoresces in the near-infrared
spectrum.[1][3] This spectral region is particularly advantageous for biological imaging due to
reduced autofluorescence from endogenous molecules and deeper tissue penetration, making
it ideal for in vivo studies.[2][5] The dye's fluorescence is largely insensitive to pH variations
between pH 4 and 10.[1][3] It is spectrally similar to other popular dyes such as Alexa Fluor 680
and DyLight 680.[1][3]

There are two primary forms of Cy5.5 azide available: a non-sulfonated version and a
sulfonated, water-soluble version (often referred to as Sulfo-Cy5.5 azide). The non-sulfonated
form has low aqueous solubility and typically requires an organic co-solvent like DMSO for
labeling reactions.[6][7] In contrast, the sulfonated version exhibits high water solubility, which
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is beneficial for labeling delicate proteins that may be sensitive to organic solvents and helps to
minimize non-specific binding and aggregation in aqueous environments.[3][9]

Quantitative Spectral and Physicochemical Data

The following table summarizes the key quantitative properties of Cy5.5 azide, with data
compiled from various suppliers to provide a comparative overview.

Value
Value (Non-
Property (Sulfonated/Water- References
sulfonated)
Soluble)
Excitation Maximum
~675 - 684 nm ~673 - 678 nm [9][10][11][12]
(Aex)
Emission Maximum
~694 - 710 nm ~694 - 707 nm [9][10][11][12]
(Aem)
Molar Extinction ~190,000 - 250,000
o ~190,000 M—tcm~1 [1][9][10]
Coefficient M-1icm—1
Fluorescence -
~0.2-0.28 Not specified [9][10][12]

Quantum Yield (®)

Soluble in organic
N solvents (DMSO, ) N
Solubility High water solubility [71[81I9]
DMF); poorly soluble

in water

Core Application: Bioorthogonal Labeling via Click
Chemistry

The primary application of Cy5.5 azide is the fluorescent labeling of biomolecules through click
chemistry. This powerful and versatile chemical reaction allows for the specific and efficient
covalent conjugation of the dye to a target molecule. The azide group on Cy5.5 reacts with a
complementary alkyne-functionalized biomolecule to form a stable triazole linkage.[13] This
bioorthogonal reaction does not interfere with native biological processes, enabling the precise
labeling of molecules in complex biological systems, including living cells.[11]
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There are two main types of click chemistry reactions utilized with Cy5.5 azide:

o Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC): This reaction requires a copper(l)
catalyst to proceed efficiently and is commonly used for labeling proteins, nucleic acids, and
other biomolecules that have been modified to contain a terminal alkyne.[1][13][14]

 Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry
reaction that utilizes a strained cyclooctyne (e.g., DBCO) instead of a terminal alkyne. The
inherent ring strain of the cyclooctyne allows the reaction to proceed rapidly without the need
for a cytotoxic copper catalyst, making it ideal for labeling molecules in living cells and
organisms.[1][3][15]

The following diagram illustrates the general workflow for labeling a target protein with Cy5.5
azide using either CUAAC or SPAAC.
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General workflow for labeling biomolecules with Cy5.5 azide via click chemistry.

Key Research Applications and Experimental
Protocols

Cy5.5 azide is employed in a wide range of research applications, from cellular imaging to in

vivo tracking of molecules and cells.

In Vitro Protein Labeling
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Application: Fluorescently labeling purified proteins for use in immunoassays, fluorescence
microscopy, and other biochemical assays.

Experimental Protocol (CuAAC):

o Preparation of Reagents:

o Dissolve the alkyne-modified protein in an appropriate buffer (e.g., phosphate-buffered
saline, PBS).

o Prepare a 10 mM stock solution of Cy5.5 azide in DMSO.[13]

o Prepare a 50 mM stock solution of copper(ll) sulfate (CuSQa) in water.

o Prepare a stock solution of a copper ligand (e.g., THPTA) to protect the protein from
copper-induced damage.

o Freshly prepare a 300 mM solution of a reducing agent, such as sodium ascorbate, in
water.[13]

e Reaction Setup:

o In a microcentrifuge tube, combine the alkyne-modified protein and Cy5.5 azide. A 2- to
10-fold molar excess of the azide over the protein is a common starting point.[13]

o Add the copper(ll) sulfate and ligand. A final copper concentration of 50-100 uM is often
sufficient.[13]

o Initiate the reaction by adding the sodium ascorbate solution to a final concentration of 1-5
mM.[13]

e Incubation:

o Incubate the reaction mixture at room temperature for 30-60 minutes, protected from light.
[11]

o Purification:
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o Remove unreacted dye and catalyst components by purifying the labeled protein using a
suitable method, such as size-exclusion chromatography (e.g., a desalting column).[13]

e Analysis:

o Determine the degree of labeling (DOL) by measuring the absorbance of the purified
conjugate at 280 nm (for the protein) and ~678 nm (for Cy5.5).[13]

In Vivo Imaging and Cell Tracking

Application: Non-invasively monitoring the biodistribution and target engagement of labeled
molecules or the migration and fate of labeled cells in living animals.[5][15]

Experimental Protocol (SPAAC for Cell Tracking):

This protocol involves a two-step process: metabolic labeling of cells with an azido-sugar,
followed by the copper-free click reaction with a DBCO-functionalized Cy5.5 dye.

o Metabolic Labeling of Cells:

o Culture the cells of interest in a medium containing an azido-sugar (e.g., Ac4ManNAz) for
1-3 days. This will incorporate azide groups onto the cell surface glycans.[15]

o Wash the cells thoroughly with PBS to remove any unincorporated azido-sugar.[15]
e Fluorescent Labeling with Cy5.5-DBCO:

o React the azide-labeled cells with a DBCO-functionalized Cy5.5 dye in a serum-free
medium.

o Incubate for 30-60 minutes at 37°C.
o Wash the cells multiple times with PBS to remove the unreacted dye.
« In Vivo Administration and Imaging:

o Resuspend the labeled cells in a sterile buffer and administer them to the animal model
(e.g., via intravenous injection).
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o At various time points, anesthetize the animal and acquire fluorescence images using an

in vivo imaging system with appropriate excitation and emission filters for Cy5.5.[15]

o Analyze the images to track the location and intensity of the fluorescent signal, which

corresponds to the labeled cells.[15]

The following diagram illustrates a pre-targeting strategy for in vivo tumor imaging, a common

application of Cy5.5 azide.
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Pre-targeting workflow for in vivo tumor imaging using Cy5.5 azide.

Conclusion

Cy5.5 azide is a versatile and powerful near-infrared fluorescent probe with broad applications
in biological research and drug development. Its ability to be efficiently and specifically
conjugated to biomolecules via click chemistry makes it an invaluable tool for a wide range of
studies, from fundamental cell biology to preclinical in vivo imaging. The choice between the
sulfonated and non-sulfonated versions allows researchers to select the optimal probe based
on the specific requirements of their experimental system. By understanding the core
properties and employing the detailed protocols outlined in this guide, researchers can
effectively leverage the capabilities of Cy5.5 azide to advance their scientific discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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